Cas no 85474-81-3 (4-(4-methylphenyl)-1-Piperazinecarboxamide)

85474-81-3 structure
Product name:4-(4-methylphenyl)-1-Piperazinecarboxamide
4-(4-methylphenyl)-1-Piperazinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylphenyl)-1-Piperazinecarboxamide
- 4-(4-methylphenyl)piperazine-1-carboxamide
- Z1509441355
- NCIOpen2_005177
- AKOS030547446
- 85474-81-3
- DTXSID60293072
- AQ-360/42570611
- NSC-87106
- NSC87106
- 4-(p-Tolyl)piperazine-1-carboxamide
-
- Inchi: InChI=1S/C12H17N3O/c1-10-2-4-11(5-3-10)14-6-8-15(9-7-14)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
- InChI Key: RPGNTUSRXJXNEC-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)N
Computed Properties
- Exact Mass: 219.137162174g/mol
- Monoisotopic Mass: 219.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.6Ų
4-(4-methylphenyl)-1-Piperazinecarboxamide Related Literature
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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